Cas no 196302-51-9 (Benzenemethanol, 3-bromo-2,5-dimethoxy-)
196302-51-9 structure
Product Name:Benzenemethanol, 3-bromo-2,5-dimethoxy-
CAS No:196302-51-9
MF:C9H11BrO3
MW:247.085842370987
CID:1388263
PubChem ID:10192777
Update Time:2025-04-20
Benzenemethanol, 3-bromo-2,5-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 3-bromo-2,5-dimethoxy-
- (3-bromo-2,5-dimethoxyphenyl)methanol
- 3-bromo-2,5-dimethoxybenzyl alcohol
- JTYYNNSRXWOIEE-UHFFFAOYSA-N
- (3-Bromo-2,5-dimethyoxy-phenyl)-methanol
- DB-315160
- (3-Bromo-2,5-dimethoxy-phenyl)-methanol
- SCHEMBL3927720
- DTXSID20436549
- 196302-51-9
-
- Inchi: 1S/C9H11BrO3/c1-12-7-3-6(5-11)9(13-2)8(10)4-7/h3-4,11H,5H2,1-2H3
- InChI Key: JTYYNNSRXWOIEE-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(CO)=C1OC)OC
Computed Properties
- Exact Mass: 245.98913
- Monoisotopic Mass: 245.98916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
Benzenemethanol, 3-bromo-2,5-dimethoxy- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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